α-Spinasterol acetate
α-Spinasterol acetate
Brand Name:
Vulcanchem
CAS No.:
4651-46-1
VCID:
VC0032072
InChI:
InChI=1S/C31H50O2/c1-8-23(20(2)3)10-9-21(4)27-13-14-28-26-12-11-24-19-25(33-22(5)32)15-17-30(24,6)29(26)16-18-31(27,28)7/h9-10,12,20-21,23-25,27-29H,8,11,13-19H2,1-7H3/b10-9+/t21-,23-,24+,25+,27-,28+,29+,30+,31-/m1/s1
SMILES:
CCC(C=CC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)OC(=O)C)C)C)C(C)C
Molecular Formula:
C31H50O2
Molecular Weight:
454.7 g/mol
α-Spinasterol acetate
CAS No.: 4651-46-1
Reference Standards
VCID: VC0032072
Molecular Formula: C31H50O2
Molecular Weight: 454.7 g/mol
CAS No. | 4651-46-1 |
---|---|
Product Name | α-Spinasterol acetate |
Molecular Formula | C31H50O2 |
Molecular Weight | 454.7 g/mol |
IUPAC Name | [(3S,5S,9R,10S,13R,14R,17R)-17-[(E,2R,5S)-5-ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
Standard InChI | InChI=1S/C31H50O2/c1-8-23(20(2)3)10-9-21(4)27-13-14-28-26-12-11-24-19-25(33-22(5)32)15-17-30(24,6)29(26)16-18-31(27,28)7/h9-10,12,20-21,23-25,27-29H,8,11,13-19H2,1-7H3/b10-9+/t21-,23-,24+,25+,27-,28+,29+,30+,31-/m1/s1 |
Standard InChIKey | VQLULFBGTFJDEB-LSEHKVPYSA-N |
Isomeric SMILES | CC[C@H](/C=C/[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CC[C@@H]4[C@@]3(CC[C@@H](C4)OC(=O)C)C)C)C(C)C |
SMILES | CCC(C=CC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)OC(=O)C)C)C)C(C)C |
Canonical SMILES | CCC(C=CC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)OC(=O)C)C)C)C(C)C |
Appearance | Powder |
PubChem Compound | 6452058 |
Last Modified | Nov 11 2021 |
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